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Compound of Interest

Compound Name: 3-Ethoxyacryloyl chloride

CAS No.: 6191-99-7

Cat. No.: B1587152

Get Quote

3-Ethoxyacryloyl chloride, a colorless to pale yellow liquid with a pungent odor, is a

bifunctional reagent of significant interest in the chemical and pharmaceutical industries.[1] Its

structure, featuring a reactive acyl chloride and an electron-rich α,β-unsaturated ether system,

makes it a valuable building block for constructing complex molecular architectures.[1] Notably,

it serves as a key intermediate in the synthesis of pharmaceuticals, such as the anti-cancer

drug Dasatinib, as well as in the manufacturing of agrochemicals and specialty polymers.[1][2]

Understanding the solubility of 3-Ethoxyacryloyl chloride is paramount for its effective use.

Proper solvent selection is critical for controlling reaction kinetics, ensuring homogeneity, and

facilitating purification processes. However, its high reactivity, particularly its propensity for

hydrolysis, presents unique challenges not encountered with more stable compounds.

Physicochemical Properties
A summary of the key physical and chemical properties of 3-Ethoxyacryloyl chloride is

presented below. These properties are foundational to understanding its behavior in various

solvent systems.
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Property Value Source(s)

CAS Number 6191-99-7 [3][4]

Molecular Formula C₅H₇ClO₂ [3][5]

Molecular Weight 134.56 g/mol [3][6]

Appearance
Colorless to light orange to

yellow clear liquid
[1]

Boiling Point 75°C at 10 mmHg [4]

Flash Point 25°C (77°F) [6]

Storage Temperature 2-8°C, under inert atmosphere [1][6]

Theoretical Framework for Solubility
The principle of "like dissolves like" is the cornerstone for predicting solubility. The solubility of

3-Ethoxyacryloyl chloride is dictated by its molecular structure and the intermolecular forces

it can establish with a solvent.

Molecular Structure and Polarity Analysis
3-Ethoxyacryloyl chloride possesses both polar and non-polar characteristics:

Polar Moieties: The carbonyl group (C=O) and the carbon-chlorine bond (C-Cl) create

significant dipole moments, making this region of the molecule polar. The ether linkage (-O-)

also contributes to its polarity.

Non-polar Moieties: The ethyl group (-CH₂CH₃) provides a degree of non-polar character.

Due to the strong dipoles of the acyl chloride and ether functionalities, 3-Ethoxyacryloyl
chloride is classified as a polar molecule. Therefore, it is predicted to be most soluble in polar

aprotic solvents that can engage in dipole-dipole interactions without reacting with the acyl

chloride group.

Diagram: Factors Influencing Solubility
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Caption: Logical relationship between solute/solvent properties and solubility outcome.

Qualitative Solubility Profile
While specific quantitative data is scarce in the literature, a qualitative solubility profile can be

constructed based on chemical principles and general statements from safety and technical

data sheets.[1]
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Solvent Class
Representative
Solvents

Predicted Solubility
Rationale and
Remarks

Polar Aprotic

Dichloromethane

(DCM),

Tetrahydrofuran

(THF), Ethyl Acetate,

Acetone, Acetonitrile

(MeCN)

Soluble to Freely

Soluble

These solvents have

strong dipoles that

can solvate the polar

acyl chloride and

ether groups. They

lack acidic protons

and are therefore

unreactive, making

them ideal for

reactions and

handling. A related

compound, acryloyl

chloride, is known to

be soluble in acetone,

chloroform, and THF.

[7]

Non-Polar Aprotic
Hexanes, Toluene,

Diethyl Ether

Slightly Soluble to

Soluble

Solubility is driven by

van der Waals

interactions with the

ethyl group and parts

of the carbon

backbone. Toluene

and diethyl ether offer

some polarity,

enhancing solubility

compared to purely

aliphatic solvents like

hexanes.

Polar Protic Water, Alcohols

(Methanol, Ethanol)

Reactive (Not Soluble) Acyl chlorides react

vigorously with protic

solvents.[8] With

water, it hydrolyzes to

3-ethoxyacrylic acid

and hydrochloric acid.
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[8] With alcohols, it

undergoes alcoholysis

to form the

corresponding ester.

Therefore, these

solvents are

unsuitable for

dissolving the

compound for

subsequent use.

Experimental Protocol for Solubility Determination
Determining the solubility of a reactive compound like 3-Ethoxyacryloyl chloride requires

meticulous technique to prevent its degradation. The following protocol is a self-validating

system designed for this purpose, emphasizing anhydrous conditions.

Safety Precautions:
3-Ethoxyacryloyl chloride is corrosive, flammable, and a respiratory sensitizer.[3] All

manipulations must be performed in a certified chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves

(e.g., nitrile), a flame-resistant lab coat, and chemical splash goggles.[6][9]

All glassware must be oven- or flame-dried immediately before use to remove any traces of

water.

The experiment should be conducted under an inert atmosphere (e.g., nitrogen or argon).

Materials and Reagents:
3-Ethoxyacryloyl chloride (>90% purity)

Anhydrous organic solvents (DCM, THF, Toluene, Hexane, etc.)

Oven-dried vials with PTFE-lined caps
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Inert gas supply (Nitrogen or Argon) with manifold

Calibrated micropipettes and gas-tight syringes

Step-by-Step Methodology:
Preparation: Arrange a series of oven-dried vials in a rack within the fume hood. Purge each

vial with inert gas for 1-2 minutes.

Solvent Addition: Using a calibrated micropipette, add a precise volume (e.g., 1.0 mL) of the

first anhydrous solvent to be tested into a labeled vial. Seal the vial and allow it to thermally

equilibrate to room temperature.

Solute Addition (Titration Method): Using a gas-tight syringe, add a small, known volume

(e.g., 10 µL) of 3-Ethoxyacryloyl chloride to the vial.

Observation: Cap the vial securely and vortex for 30-60 seconds. Observe the solution

against a dark background. If the solution is clear and homogenous, the compound is soluble

at that concentration.

Incremental Addition: Continue adding 10 µL aliquots of the solute, vortexing and observing

after each addition.

Saturation Point: The point at which a persistent second phase (immiscible liquid droplets or

cloudiness) appears, even after vigorous mixing, is the saturation point.

Calculation: Calculate the solubility based on the total volume of solute added to the known

volume of solvent. Convert to standard units (e.g., g/100 mL) using the density of 3-
Ethoxyacryloyl chloride.

Repeat: Repeat steps 2-7 for each solvent to be tested.

Diagram: Experimental Workflow
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Caption: Step-wise workflow for determining the solubility of a reactive compound.
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Conclusion: Practical Implications for Drug
Development
The solubility profile of 3-Ethoxyacryloyl chloride is dominated by its high reactivity and polar

nature. It is readily miscible with common polar aprotic solvents such as THF and

Dichloromethane, which are ideal choices for conducting reactions due to their inertness.

Conversely, protic solvents like water and alcohols are incompatible, leading to rapid

degradation of the reagent. For professionals in drug development and organic synthesis, this

understanding is crucial. Selecting an appropriate anhydrous, aprotic solvent is the first and

most critical step in ensuring the success of synthetic transformations involving this versatile

intermediate. The experimental protocol outlined herein provides a reliable framework for

determining its solubility in novel solvent systems under safe and controlled conditions.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1587152?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587152?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

